2-(3-chloro-4-methoxyphenyl)-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)acetamide
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Description
2-(3-chloro-4-methoxyphenyl)-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)acetamide is a useful research compound. Its molecular formula is C22H27ClN4O2 and its molecular weight is 414.93. The purity is usually 95%.
BenchChem offers high-quality 2-(3-chloro-4-methoxyphenyl)-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-chloro-4-methoxyphenyl)-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Molecular Geometry and Coordination
Research into amide derivatives, such as those involving quinoline and piperidine structures, focuses on understanding their spatial orientations and their capacity to form coordination complexes with ions. Studies reveal that amide molecules can adopt different shapes, including concave and S-shaped geometries, depending on their protonation states and interaction with ions like perchlorate and tetrafluoroborate. These molecular geometries facilitate the self-assembly of molecules through weak interactions, leading to complex structures with potential applications in molecular recognition and sensor development (Kalita & Baruah, 2010).
Antimicrobial Activity
The synthesis and evaluation of novel acetamide derivatives for their antimicrobial properties have been a significant area of research. For instance, studies on 2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamides have shown promising antibacterial and antifungal activities against various pathogenic microorganisms. Such compounds could serve as a basis for developing new antimicrobial agents with potential applications in combating drug-resistant bacteria and fungi (Debnath & Ganguly, 2015).
Insecticidal Properties
Pyridine derivatives, including those with piperidine moieties, have been explored for their insecticidal activities. Research into such compounds has indicated significant aphidicidal activities, presenting an alternative to traditional insecticides. The development of these derivatives could contribute to safer and more effective pest control strategies in agriculture (Bakhite et al., 2014).
Analgesic Effects
The study of piperidine analgesics involves synthesizing and evaluating compounds for their potential use in pain management. Research has demonstrated that certain piperidine derivatives exhibit strong analgesic properties, potentially offering new avenues for developing pain relief medications with improved efficacy and shorter duration of action (Lalinde et al., 1990).
Herbicide Metabolism and Toxicity
Investigations into the metabolism of chloroacetamide herbicides provide insight into their environmental impact and safety. Studies comparing the metabolic pathways in human and rat liver microsomes help assess the potential health risks associated with exposure to these chemicals, contributing to safer agricultural practices and chemical handling guidelines (Coleman et al., 2000).
properties
IUPAC Name |
2-(3-chloro-4-methoxyphenyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27ClN4O2/c1-29-20-7-6-15(12-18(20)23)13-22(28)24-17-8-10-27(11-9-17)21-14-16-4-2-3-5-19(16)25-26-21/h6-7,12,14,17H,2-5,8-11,13H2,1H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGCMJGJDAMELMA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CC(=O)NC2CCN(CC2)C3=NN=C4CCCCC4=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.